3-(2,2-Difluoroethoxy)-6-methylpyridazine

• IUPAC Name: 3-(2,2-difluoroethoxy)-6-methylpyridazine
• InChI: InChI=1S/C7H8F2N2O/c1-5-2-3-7(11-10-5)12-4-6(8)9/h2-3,6H,4H2,1H3
• InChI Key: YBQVKVZACXSNCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC(F)F
• Molecular Formula: C7H8F2N2O
• Molecular Weight: 174.15 g/mol

Description

3-(2,2-Difluoroethoxy)-6-methylpyridazine is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a pyridazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

3-(2,2-Difluoroethoxy)-6-methylpyridazine has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has been used in the development of novel drugs for the treatment of various diseases, including cancer, viral infections, and inflammation.

Mechanism of Action

Target of Action

Similar compounds, such as chlorantraniliprole, are known to target the ryanodine receptors (ryrs) in insects . These receptors regulate the release of calcium ions, which are crucial for muscle cell contraction .

Mode of Action

For instance, chlorantraniliprole, a similar compound, controls target insects by activating the ryanodine receptors (RyRs) .

Biochemical Pathways

Compounds with similar structures, such as benzofuran derivatives, have been shown to have diverse biological activities, indicating that they may affect multiple biochemical pathways .

Pharmacokinetics

Similar compounds, such as 2′,2′-difluoro-2′-deoxycytidine (dfdc), are known to be rapidly inactivated by cytidine deaminase (cd) metabolism to 2′,2′-difluoro-2′-deoxyuridine (dfdu), resulting in poor oral bioavailability .

Result of Action

Similar compounds, such as 3-(2,2,2-trifluoroethoxy)-propionitrile (feon), have been shown to exhibit high oxidative stability, low volatility, and non-flammability when used as an electrolyte solvent for high-energy density lithium metal batteries .

Action Environment

The persistence and mobility of agrochemicals, which may include similar compounds, are known to be influenced by agro-climatic conditions as well as by the methods of their application .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,2-Difluoroethoxy)-6-methylpyridazine in lab experiments is its ability to inhibit various enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms of various diseases and developing novel drugs for their treatment. However, one of the limitations of using this compound is its potential toxicity and side effects. Therefore, it is important to use this compound with caution and follow proper safety protocols.

Future Directions

There are several future directions for the study of 3-(2,2-Difluoroethoxy)-6-methylpyridazine. One of the main directions is the development of novel drugs for the treatment of various diseases, including cancer, viral infections, and inflammation. Another direction is the study of the mechanism of action of this compound and its potential interactions with other drugs and signaling pathways. Additionally, the potential toxicity and side effects of this compound need to be further studied to ensure its safe use in scientific research.
Conclusion:
In conclusion, 3-(2,2-Difluoroethoxy)-6-methylpyridazine is a valuable compound for scientific research due to its unique properties and potential applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. This compound has the potential to be a valuable tool for studying the mechanisms of various diseases and developing novel drugs for their treatment.

Synthesis Methods

The synthesis of 3-(2,2-Difluoroethoxy)-6-methylpyridazine can be achieved through various methods. One of the most common methods is the reaction of 2,2-difluoroethanol with 2,6-dimethylpyridine-3,5-dicarbonitrile in the presence of a base. Another method involves the reaction of 2,6-dimethylpyridine-3,5-dicarbonitrile with ethylene oxide in the presence of a base. The yield of the synthesis method depends on the reaction conditions and the purity of the starting materials.